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Compound of Interest

Compound Name: D-Alanine-13C3
CAS No.: 286460-72-8
Cat. No.: B1611752

Get Quote

CRITICAL DISTINCTION: D-Alanine-13C3 is a Stable Isotope labeled compound.[1][2] It is
NOT radioactive.[1][3]

e Radioactive: No.[1]
o RCRA Hazardous Waste: Generally No (unless mixed with hazardous solvents).
e Disposal Stream: Standard Chemical Waste (Non-Hazardous Organic).

Operational Directive: Do not dispose of this material in radioactive waste containers. Doing so
triggers unnecessary regulatory burdens and disposal costs (often 10-20x higher than chemical
waste). Treat D-Alanine-13C3 as you would standard, unlabeled D-Alanine, adhering to your
facility's chemical hygiene plan.

Material Characterization & Risk Profile

To make informed disposal decisions, we must first validate the physicochemical properties of
the material. D-Alanine is the non-proteinogenic isomer of alanine, often used in
peptidomimetic synthesis and bacterial cell wall research. The

label adds mass but does not alter chemical toxicity or stability.
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Property

Specification

Operational Implication

Chemical Name

D-Alanine-13C3

Isomer of L-Alanine;
biologically active in specific

bacterial pathways.

Varies by enrichment

Use unlabeled CAS for general

waste profiling if specific

CAS Number _ _
(Unlabeled: 338-69-2) labeled CAS is not in EHS
database.
Labell Carbon-13 ( Stable Isotope. Non-radiating.
abelin
J ) [1] No half-life concerns.

Physical State

Crystalline Solid (White)

Dust generation is the primary

physical hazard.

Solubility

High (Water)

Potential for migration if
spilled; easily cleaned with

water.[4]

GHS Classification

Non-Hazardous

Not classified as dangerous
goods for transport
(DOT/IATA).

The "Radioactive" Misconception: A Costly Error

In my experience auditing lab workflows, the most common error with

and

compounds is "defensive over-categorization." Researchers see "Isotope" and reflexively
choose the radioactive waste stream.

The Science of the Decision:

e Carbon-14 (

): Unstable, beta-emitter. Radioactive Waste.[2][5][6][7][8]

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://file.medchemexpress.com/pdf/MCE-Isotope-Labeled-Compounds-Handbook.pdf
https://www.fishersci.com/store/msds?partNumber=AC172080250&productDescription=D-ALANINE%2C+99%2B%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.epa.gov/radtown/radioactive-waste
https://www.radsafe.pitt.edu/program-areas/waste/specific-instruction-isotope-research-waste
https://www.epa.gov/sites/default/files/2015-02/documents/appc.pdf
https://www.energy.gov/sites/prod/files/2019/06/f63/Performance-Objectives-and-Public-Dose-Limits-for-Radioactive-Waste-Disposal-Facilities-June-2019.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

e Carbon-13 (
): Stable, naturally occurring (1.1% of all carbon). Chemical Waste.[3][4][9]

Protocol: Verify the label explicitly states "Stable Isotope” or "13C". If a Geiger counter is used,
it will read background levels, confirming the absence of ionizing radiation.

Disposal Decision Logic (Visualized)

Use the following logic flow to determine the exact disposal container for your D-Alanine-13C3
waste.

Start: D-Alanine-13C3 Waste

Is it mixed with other chemicals?

NON-HAZARDOUS CHEMICAL WASTE
(Solid)

Is it mixed with Radioisotopes
(e.g., H-3, C-14)?

MIXED WASTE
(Rad + Chem)
Contact EHS Immediately

Is it dissolved in Hazardous Solvents
(e.g., Methanol, Acetonitrile)?

o (Aqueous/Buffer)

HAZARDOUS CHEMICAL WASTE
(Flammable/Toxic)
Dispose per Solvent Properties

NON-HAZARDOUS CHEMICAL WASTE
(Aqueous)
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Figure 1: Decision matrix for segregating stable isotope waste. Note that "Mixed Waste"
(Radioactive + Chemical) requires specialized handling protocols.

Step-by-Step Disposal Protocols

Although D-Alanine is non-hazardous, do not dispose of it in the trash or down the drain.
Laboratory Best Management Practices (BMPs) dictate that all chemical reagents be collected
to prevent environmental accumulation and public perception issues.

Scenario A: Pure Solid Waste (Expired or Excess)

Applicable for: Unused powder, scrapings, or contaminated weighing paper.

Container Selection: Use a clear, chemically compatible plastic jar (HDPE) or glass amber
jar.

Labeling: Apply a hazardous waste tag (or "Non-Regulated Waste" tag depending on facility
rules).

o Constituents: Write "D-Alanine-13C3 (Solid)".

o Hazard Checkbox: Check "None" or "Non-Hazardous."

Segregation: Can be co-mingled with other non-hazardous solid organic waste (e.g., other
amino acids, sugars).

Disposal Action: Cap tightly and move to your Satellite Accumulation Area (SAA).

Scenario B: Aqueous Solution (Buffers/Media)

Applicable for: Leftover stock solutions in water or saline.
e pH Check: Ensure pH is between 5 and 9. (D-Alanine is zwitterionic and neutral in water).
o Container: Polyethylene (Nalgene) carboy or glass bottle.

e Labeling:
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o Constituents: "Water (99%), D-Alanine-13C3 (<1%)".

e Drain Disposal?

o Strict Rule:NO. Unless your facility has a specific permit for amino acid drain disposal,
assume it must be collected.

o Why? While biodegradable, introducing chemical reagents into municipal water systems
often violates local discharge permits regarding Chemical Oxygen Demand (COD).

Scenario C: Mixed Solvent Waste (HPLC/Synthesis)

Applicable for: Eluents containing Acetonitrile, Methanol, or reaction mixtures.
 Classification: The hazard is now driven by the solvent, not the D-Alanine.
» Action: Dispose of into the "Flammable Solvents" carboy.

o Labeling: List the solvent (e.g., "Acetonitrile") as the primary hazard. List "D-Alanine-13C3"
as a trace contaminant.

Regulatory & Compliance Context

Understanding the "Why" ensures long-term compliance.

e RCRA (USA): D-Alanine is not listed on the EPA's P-list (acutely hazardous) or U-list (toxic)
[1]. However, under 40 CFR 261, the generator is responsible for determining if the waste
exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity. Pure D-Alanine exhibits
none of these.

o Stable Isotope Exemption: The EPA and NRC do not regulate Carbon-13 as radioactive
material. It does not fall under 10 CFR Part 20 (Standards for Protection Against Radiation)

2].

o Environmental Fate: D-Alanine is readily biodegradable. In the event of an accidental spill
into soil, it typically degrades via microbial pathways (alanine racemase/dehydrogenase) into
pyruvate, entering the Krebs cycle [3].
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Emergency Procedures (Spill Response)

o PPE: Nitrile gloves, safety glasses, lab coat.

o Small Spill (Solid): Sweep up carefully to avoid dust generation. Place in a bag for chemical
waste disposal. Clean area with water.[4][9][10]

o Small Spill (Liquid): Absorb with paper towels or standard spill pads. Dispose of absorbents
as solid chemical waste.

References

» U.S. Environmental Protection Agency (EPA). (2023). 40 CFR Part 261 Subpart D -- Lists of
Hazardous Wastes.[11] eCFR. [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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